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Compound of Interest

Compound Name: 4-(3-Chloro-4-fluorophenyl)phenol

CAS No.: 22510-31-2

Cat. No.: B1358018

Get Quote

4-(3-Chloro-4-fluorophenyl)phenol is a halogenated biphenylol, a structural motif of significant interest in medicinal chemistry. The presence of chlo

stability, and binding interactions with biological targets. Before a promising compound can advance to formulation and clinical trials, a comprehensive

Thermochemical properties such as enthalpy of formation, fusion, and sublimation are not mere academic data points; they are critical parameters tha

stability, and processability.[2][3] An accurate determination of these properties during the preformulation stage can prevent costly downstream failure

integrated experimental and computational approaches necessary to obtain a complete thermochemical profile of 4-(3-Chloro-4-fluorophenyl)pheno

Synthesis of 4-(3-Chloro-4-fluorophenyl)phenol
A prerequisite for any experimental analysis is the synthesis of the target compound. Palladium-catalyzed cross-coupling reactions are the most powe

and Stille couplings are particularly well-suited for this purpose. A plausible and efficient route for the synthesis of 4-(3-Chloro-4-fluorophenyl)pheno

Proposed Synthetic Protocol: Suzuki-Miyaura Coupling
This reaction couples an aryl boronic acid with an aryl halide. For the target molecule, this would involve the coupling of (3-chloro-4-fluorophenyl)boro

deprotection of the hydroxyl group.

Step-by-Step Protocol:

Coupling Reaction:

To a round-bottom flask, add (3-chloro-4-fluorophenyl)boronic acid (1.2 equivalents), 4-iodoanisole (1.0 equivalent), a palladium catalyst such as

equivalents).[5]

Add a suitable solvent system, for example, a mixture of toluene, ethanol, and water.

Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at reflux for several hours, monitoring the reaction progress by thin-layer ch

Work-up and Purification:

After the reaction is complete, cool the mixture and perform an aqueous work-up to remove inorganic salts.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under redu

Purify the crude 4-(3-chloro-4-fluorophenyl)anisole by column chromatography on silica gel.

Deprotection:

Dissolve the purified anisole derivative in a suitable solvent like dichloromethane.

Add a demethylating agent such as boron tribromide (BBr₃) at a low temperature (e.g., 0 °C) and allow the reaction to warm to room temperature
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Quench the reaction carefully with water and extract the product.

Purify the final product, 4-(3-Chloro-4-fluorophenyl)phenol, by recrystallization or column chromatography to obtain a high-purity sample suitab
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Caption: Proposed synthetic workflow for 4-(3-Chloro-4-fluorophenyl)phenol.

Experimental Determination of Thermochemical Properties
A multi-technique approach is necessary to experimentally determine the key thermochemical parameters. High-purity, crystalline material from the sy

Enthalpy of Fusion and Thermal Stability: DSC and TGA
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are cornerstone techniques in preformulation studies.[4][8]

Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and a reference as a function of temperature

(ΔHfus). The sharpness of the melting endotherm also provides an indication of sample purity.[2]

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. This analysis is crucial for determ

temperatures. It also quantifies the presence of residual solvents or moisture.[2]

Step-by-Step Protocol (DSC/TGA):

Calibrate the DSC and TGA instruments using certified standards (e.g., indium for DSC, calcium oxalate for TGA).

Accurately weigh a small amount (typically 2-5 mg) of the purified 4-(3-Chloro-4-fluorophenyl)phenol into an appropriate pan (e.g., aluminum for 

Place the sample pan and an empty reference pan into the instrument.

Heat the sample under a controlled nitrogen atmosphere at a constant rate (e.g., 10 °C/min).

For DSC, record the heat flow to identify the melting endotherm. Integrate the peak to calculate the enthalpy of fusion.
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For TGA, record the mass loss to identify the onset of decomposition.

Enthalpy of Formation: Combustion Calorimetry
The standard enthalpy of formation (ΔfH°) in the crystalline state is determined by measuring the enthalpy of combustion (ΔcH°) using a bomb calorim

is often employed to ensure complete combustion and dissolution of the acidic combustion products.

Experimental Principles: A weighed pellet of the sample is combusted in a high-pressure oxygen environment inside a sealed container (the "bomb"). 

bath, and the temperature change is precisely measured. The enthalpy of combustion is calculated from this temperature change and the heat capac

Hess's law.

Enthalpy of Sublimation: Knudsen Effusion Method
The enthalpy of sublimation (ΔsubH°) is a measure of the energy required for a substance to transition from the solid to the gas phase. It is a critical p

substance. The Knudsen effusion method is a reliable technique for measuring the low vapor pressures of solids.[9][10][11]

Step-by-Step Protocol (Knudsen Effusion):

Place a small amount of the crystalline sample into a Knudsen cell, which is a small container with a precisely machined, small orifice.

Place the cell in a high-vacuum chamber and heat it to a series of controlled temperatures.

At each temperature, molecules effuse through the orifice into the vacuum. The rate of mass loss is measured over time using a highly sensitive mi

The vapor pressure (P) at each temperature (T) is calculated from the rate of mass loss using the Knudsen equation.

The enthalpy of sublimation is then determined from the slope of a plot of ln(P) versus 1/T, according to the Clausius-Clapeyron equation.[10]

Experimental Thermochemistry Workflow
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Caption: Integrated experimental workflow for thermochemical characterization.

Computational Thermochemistry: A Predictive Approach
In the absence of experimental data, and as a complementary tool, high-level quantum chemical calculations can provide reliable predictions of therm

are composite methods designed to achieve high accuracy for thermochemical data of main-group elements, including halogenated compounds.[14][
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Computational Protocol (G4 Theory)
Geometry Optimization: The molecular structure of 4-(3-Chloro-4-fluorophenyl)phenol is optimized at a lower level of theory, typically using Dens

Vibrational Frequencies: Harmonic vibrational frequencies are calculated at the same level to confirm the structure is a true minimum on the potent

High-Level Single-Point Energies: A series of high-level single-point energy calculations are performed with larger basis sets and more sophisticate

G4 Extrapolation: The G4 method combines these energies in an extrapolation scheme to approximate the energy at the complete basis set limit.

Enthalpy of Formation Calculation: The gas-phase enthalpy of formation at 298.15 K (ΔfH°(g)) is calculated using the atomization method. This invo

combining them with their known experimental enthalpies of formation.

Data Summary and Structure-Property Insights
While specific values for 4-(3-Chloro-4-fluorophenyl)phenol must be determined experimentally or computationally, we can provide context by comp

Property Biphenyl[16][17] 4-Phenylphenol[18][19] 4,4'-Dichlorobiphe

Formula C₁₂H₁₀ C₁₂H₁₀O C₁₂H₈Cl₂

Molar Mass ( g/mol ) 154.21 170.21 223.10

Melting Point (°C) 69-71 164-166 147-149

ΔfH°(g) (kJ/mol) 181.7 ± 1.1 -15.6 ± 2.5 (est.) 205.9 ± 4.2

ΔsubH° (kJ/mol) 79.9 ± 0.8 104.9 ± 1.0 97.5 ± 2.9

ΔfusH° (kJ/mol) 18.6 ± 0.2 23.3 ± 0.2 18.8 ± 0.8

Note: Data for 4-Phenylphenol enthalpy of formation is estimated from combustion data. All other values are from cited experimental sources.

Expected Trends:

The introduction of the polar hydroxyl group is expected to significantly increase the melting point and enthalpy of sublimation compared to bipheny

The halogen atoms will increase the molecular weight and may lead to stronger intermolecular interactions, further influencing the phase transition 

The overall enthalpy of formation will be a complex function of the stabilizing aromatic rings and the contributions from the C-O, O-H, C-Cl, and C-F

its accuracy is limited for such a multi-functionalized molecule due to the lack of specific group values and the need to account for interactions betw

Conclusion and Future Work
A comprehensive understanding of the thermochemical properties of 4-(3-Chloro-4-fluorophenyl)phenol is a prerequisite for its rational developmen

strategy combining established experimental techniques—DSC/TGA, combustion calorimetry, and the Knudsen effusion method—with high-accuracy

fusion, and sublimation will provide the foundational knowledge required for preformulation, enabling informed decisions on dosage form design, stab

this research plan will fill a critical knowledge gap and pave the way for the potential translation of this promising molecular scaffold from a laboratory 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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